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Introduction
Caprylyl methicone, a silicone-based polymer, is a widely utilized ingredient in the cosmetics

and personal care industry. Its desirable properties, such as providing a light, silky feel and

enhancing spreadability, have led to its incorporation into a vast array of products. This

technical guide provides an in-depth analysis of the toxicological and safety profile of caprylyl

methicone, drawing from peer-reviewed studies and regulatory assessments. The information

is presented to aid researchers, scientists, and drug development professionals in

understanding its safety profile for formulation and development purposes.

Chemical and Physical Properties
Caprylyl methicone is a clear, colorless, and low-viscosity fluid.[1][2] It is an alkyl-modified

trisiloxane, and its structure imparts unique solubility characteristics, allowing for compatibility

with a range of cosmetic ingredients.[3]

Toxicological Assessment
The safety of caprylyl methicone has been evaluated through a series of toxicological studies,

primarily focusing on acute toxicity, skin and eye irritation, sensitization, and genotoxicity. The

Cosmetic Ingredient Review (CIR) Expert Panel has assessed the available data and

concluded that caprylyl methicone is safe as used in cosmetic products.[1][4]
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Acute Toxicity
Studies on the acute toxicity of caprylyl methicone indicate a very low order of toxicity by oral

and dermal routes.

Table 1: Acute Toxicity of Caprylyl Methicone

Test Species Route Dose Result Reference

Acute Oral

Toxicity
Rat (Wistar) Gavage

2000 mg/kg

bw

LD50 > 2000

mg/kg bw. No

signs of

systemic

toxicity were

observed.

[5][6]

Acute Dermal

Toxicity
Rat (Wistar) Dermal

2000 mg/kg

bw

LD50 > 2000

mg/kg bw. No

mortality or

signs of

systemic

toxicity were

observed.

[4][5]

Three female Wistar rats were administered a single dose of 2000 mg/kg body weight of

caprylyl methicone via gavage.[6] The animals were observed for signs of systemic toxicity

over a 14-day period.[6] Body weight was monitored, and a gross necropsy was performed at

the end of the study.[6]

Undiluted caprylyl methicone was applied to the shaved backs of 5 male and 5 female Wistar

rats at a dose of 2000 mg/kg body weight.[5] The application site, covering approximately 10%

of the back, was covered with an occlusive dressing for 24 hours.[5] Following the exposure

period, the test sites were rinsed with water, and the animals were observed daily for 14 days

before necropsy.[5]

Skin Irritation and Sensitization
Caprylyl methicone is considered to be non-irritating and non-sensitizing to the skin.
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Table 2: Skin Irritation and Sensitization of Caprylyl Methicone

Test Species Concentration Result Reference

Skin Irritation

(OECD TG 404)

Rabbit (New

Zealand White)
Neat

Non-irritating. No

signs of irritation

were observed.

[5][7][8]

Skin

Sensitization

(Buehler Test,

OECD TG 406)

Guinea Pig

100%

(Induction),

0.75%

(Challenge)

Not a sensitizer. [5]

Skin

Sensitization

(Guinea Pig

Maximization

Test)

Guinea Pig 5%

Not a sensitizer.

No dermal

reactions were

seen in the test

or control

groups.

[5]

A 0.5 ml volume of neat caprylyl methicone was applied to a 25 cm² patch of closely shaven

skin on three female New Zealand white rabbits.[5][8] The application was made under semi-

occlusion for 4 hours.[5][8] After patch removal, the exposure sites were washed with water

and scored for erythema and edema using the Draize scale for up to 72 hours.[5][7][8]

During the induction phase, 20 male guinea pigs were patched with 100% caprylyl methicone

in acetone once a week for three weeks, using 6-hour occlusive patches.[5] Following a two-

week rest period, a single challenge application of 0.75% caprylyl methicone in acetone was

applied for 6 hours with an occlusive dressing.[5]

Induction Phase (3 weeks) Rest Period (2 weeks) Challenge Phase

Weekly Occlusive Patch
(100% Caprylyl Methicone) No Treatment Single Occlusive Patch

(0.75% Caprylyl Methicone) Observe for Dermal Reactions
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Buehler Test Experimental Workflow

Ocular Irritation
Studies have shown that caprylyl methicone is minimally irritating to the eyes.

Table 3: Ocular Irritation of Caprylyl Methicone

Test Species Concentration Result Reference

Ocular Irritation

(OECD TG 405)

Rabbit (New

Zealand White)
0.1 ml Non-irritating. [5]

Three female New Zealand white rabbits were treated with 0.1 ml of caprylyl methicone in one

eye for 24 hours, with the other eye serving as a control.[5] The treated eyes were thoroughly

washed with saline after 24 hours and were examined at 1, 24, 48, and 72 hours post-

application.[5]

Instill 0.1 ml of
Caprylyl Methicone

into one eye
24-hour Exposure

Untreated
Control Eye

Rinse with Saline Observe at 1, 24, 48,
and 72 hours
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Ocular Irritation Test Workflow

Genotoxicity
Caprylyl methicone has been found to be non-genotoxic in bacterial reverse mutation assays.

Table 4: Genotoxicity of Caprylyl Methicone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cir-safety.org/sites/default/files/methic122020revTAR.pdf
https://www.cir-safety.org/sites/default/files/methic122020revTAR.pdf
https://www.cir-safety.org/sites/default/files/methic122020revTAR.pdf
https://www.benchchem.com/product/b12641851?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test System Concentration Result Reference

Bacterial

Reverse

Mutation Assay

(Ames Test,

OECD TG 471)

Salmonella

typhimurium

strains TA97a,

TA98, TA100,

TA102, and

TA1535

Up to 5 mg/plate

(with and without

metabolic

activation)

Non-mutagenic [5]

Salmonella typhimurium strains TA97a, TA98, TA100, TA102, and TA1535 were tested with up

to 5 mg/plate of caprylyl methicone in ethanol, both with and without metabolic activation (S9

mix).[5]

Reproductive and Developmental Toxicity
No adverse effects on fertility, maternal toxicity, or fetal development were observed in a

reproductive and developmental toxicity study.

Table 5: Reproductive and Developmental Toxicity of Caprylyl Methicone

Test Species Route Dose Result Reference

Reproductive/

Development

al Toxicity

Rat (Crl:WI

(Han))
Gavage

Up to 1000

mg/kg bw/day

NOAEL >

1000 mg/kg

bw/day for

maternal

toxicity and

development

al effects.

[4][5][7]

Groups of 10 male and 10 female Crl:WI (Han) rats were dosed with 0, 100, 300, or 1000

mg/kg bw/day of caprylyl methicone in corn oil by gavage for 28 days.[4] The animals were co-

housed for mating after a minimum of 14 days of exposure.[4][5] Fertility, conception

parameters, maternal health, and fetal development were evaluated.[4][5][7]
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Absorption, Distribution, Metabolism, and Excretion
(ADME)
Due to its molecular size and low water solubility, significant dermal absorption of caprylyl

methicone is not expected.[5][9] An estimated blood:air partition coefficient suggests that

systemic circulation of caprylyl methicone following inhalation is unlikely.[5] The soluble fraction

of caprylyl methicone in the blood is predicted to be significantly less than 1%, indicating a

minimal likelihood of excretion as water-soluble metabolites in urine.[5][9]

Absorption

Distribution

Metabolism

Excretion

Dermal Absorption
(Minimal)

Systemic Circulation
(Low Potential)

Inhalation Absorption
(Unlikely)

Minimal Metabolism
Expected

Urinary Excretion
(Unlikely as water-soluble metabolites)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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